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Compound of Interest

Compound Name: P-BenzoquinoneForSynthesis

CAS No.: 119-61-6

Cat. No.: B577272 Get Quote

Executive Safety Summary
P-Benzoquinone (PBQ) is not merely a toxic organic solid; it is a volatile oxidant and a severe

aquatic toxin. In synthesis workflows, its disposal is complicated by its ability to sublime at room

temperature and its specific regulatory classification.

Immediate Hazards:

Acute Toxicity: Fatal if inhaled or swallowed (H331, H301).

Environmental Impact: Very toxic to aquatic life with long-lasting effects (H410).[1] Zero-

discharge policy applies; never flush down drains.

Physical Hazard: Sublimes readily. Old bottles often have crystals deposited on the

threads/cap, posing an inhalation risk upon opening.

Regulatory Framework
Before handling, you must understand the legal classification of this material. In the United

States, P-Benzoquinone is a RCRA Listed Hazardous Waste.
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Regulatory Body Classification Code Implication

EPA (RCRA) U-Listed Waste U197

Pure product, unused

formulations, and spill

residues are strictly

regulated.

DOT Toxic Solid UN 2587

Requires specific

packaging (6.1 Toxic)

for transport.

GHS Acute Tox. 3 Skull & Crossbones

High-level PPE

(Respirator) required

for all handling.

Critical Compliance Note: Because PBQ is U197, "empty" containers must be triple-rinsed to be

considered RCRA-empty. If not triple-rinsed, the entire container and its weight count toward

your facility's hazardous waste generation limits.

Storage & Pre-Disposal Stabilization
Proper disposal begins with storage. PBQ's high vapor pressure leads to sublimation,

contaminating secondary containment and creating "surprise" exposure risks.

Segregation: Store away from strong reducing agents and strong bases. Reaction with these

can generate heat or explosive mixtures.

Vapor Control: Parafilm is insufficient. Use a secondary containment vessel (polyethylene

bag or overpack jar) to trap sublimed crystals.

Visual Check: If you see yellow/brown crystals on the outer threads of the bottle, the primary

seal has failed. Treat the outer container as contaminated.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/96461.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1460.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflows
Do not improvise. Follow these three distinct streams based on the state of the waste.

Stream A: Pure Substance / Bulk Waste (Expired or
Unused)
Method: Lab Pack for Incineration.

Do not open the container to transfer contents unless necessary.

Labeling: Apply a hazardous waste label immediately. Must state: "Hazardous Waste - P-

Benzoquinone - Code U197."[2][4][5]

Secondary Containment: Place the original container inside a clear, sealable plastic bag (4

mil thickness minimum).

Logistics: Contact your EH&S department for a "Lab Pack" pickup. This waste must be

incinerated at a permitted facility.

Stream B: Trace Residues (Glassware & Tools)
Method: Solvent Rinse & Organic Waste.

Solvent Selection: PBQ is soluble in acetone, ethanol, and ether. Use Acetone for cleaning.

Triple Rinse: Rinse the glassware three times with small volumes of acetone.

Collection: Collect all rinsates into your standard Halogenated or Non-Halogenated Organic

Waste carboy (depending on your facility's profile).

Note: While PBQ itself is not halogenated, it is often used with halogenated solvents.

Destruction: The organic waste stream eventually goes to high-temperature incineration,

destroying the quinone ring.

Stream C: Spill Cleanup (The Quenching Protocol)
Method: Chemical Reduction & Stabilization.
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If solid PBQ is spilled, you must suppress dust and chemically stabilize it before disposal. We

use a Redox Quenching strategy to convert the volatile oxidant (PBQ) into a non-volatile solid

(Hydroquinone/Quinhydrone complex) or water-soluble sulfonates.

Reagents:

Sodium Thiosulfate (

) or Sodium Bisulfite (

).

Water spray bottle.

Protocol:

PPE Up: Full face respirator (P100 cartridges), double nitrile gloves, lab coat.

Wet the Spill: Gently mist the powder with water to prevent dust generation.

Apply Reducer: Cover the spill with an excess of solid Sodium Thiosulfate (approx. 2:1 ratio

by weight).

Mix: Mix gently with a plastic spatula. The mixture may turn dark (formation of quinhydrone

complex).

Collect: Scoop the resulting paste into a waste container.

Label: "Spill Debris: P-Benzoquinone treated with Sodium Thiosulfate."

Dispose: Hand over to EH&S as hazardous chemical waste. DO NOT FLUSH.

Why? The reduction product, Hydroquinone, is also toxic (aquatic toxin) and regulated. We

quench to reduce volatility and reactivity, not to make it sewer-safe.

Technical Deep Dive: The Quenching Mechanism
Why do we use Thiosulfate? The goal is to break the oxidizing potential of the quinone.
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Mechanism: P-Benzoquinone undergoes a redox reaction with thiosulfate in aqueous media.[6]

The thiosulfate acts as a nucleophile and a reducing agent, leading to the formation of

Hydroquinone (reduction) and S-substituted hydroquinone derivatives (addition).

Reaction Logic:

Reduction:

(Hydroquinone)

Stabilization: Hydroquinone has a significantly lower vapor pressure (

mmHg) compared to P-Benzoquinone (

mmHg), drastically reducing inhalation risk during cleanup.
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Figure 1: Redox quenching pathway converting volatile PBQ into stable (but still toxic) solids.

Decision Tree: Disposal Logic
Use this workflow to determine the correct disposal path immediately.
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Waste Generated

What is the physical state?

Bulk Solid / Pure Chemical

Solution / Rinsate Spill / Debris

Label as Hazardous Waste
(RCRA U197)

Collect in Organic Waste Carboy Apply Sodium Thiosulfate

Lab Pack (Incineration)

Facility Incineration Collect Sludge
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Figure 2: Operational decision tree for P-Benzoquinone waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cdhfinechemical.com [cdhfinechemical.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. nj.gov [nj.gov]

4. wku.edu [wku.edu]

5. eCFR :: 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes [ecfr.gov]

6. chemistry.mdma.ch [chemistry.mdma.ch]

7. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [P-BenzoquinoneForSynthesis proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577272#p-benzoquinoneforsynthesis-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b577272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

